4-([1,1'-Biphenyl]-2-carbonyl)benzene-1-carboximidamide

• CAS No.: 62175-30-8
• Molecular Formula: C20H16N2O
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 4-(2-phenylbenzoyl)benzenecarboximidamide
• InChI: InChI=1S/C20H16N2O/c21-20(22)16-12-10-15(11-13-16)19(23)18-9-5-4-8-17(18)14-6-2-1-3-7-14/h1-13H,(H3,21,22)
• InChI Key: MGCZUMUVGPVZGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)C3=CC=C(C=C3)C(=N)N

Description

4-([1,1’-Biphenyl]-2-carbonyl)benzene-1-carboximidamide is a complex organic compound with a unique structure that includes a biphenyl group and a carboximidamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-([1,1’-Biphenyl]-2-carbonyl)benzene-1-carboximidamide typically involves multiple steps, starting with the preparation of the biphenyl core. One common method involves the reaction of biphenyl with a suitable carbonyl compound under specific conditions to form the desired product. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include purification steps such as recrystallization or chromatography to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

4-([1,1’-Biphenyl]-2-carbonyl)benzene-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to convert the compound into its reduced form.

Substitution: Electrophilic and nucleophilic substitution reactions are common, where specific substituents on the biphenyl ring are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation, including temperature, solvent, and reaction time .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines or alcohols.

Scientific Research Applications

4-([1,1’-Biphenyl]-2-carbonyl)benzene-1-carboximidamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and medicinal chemistry.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 4-([1,1’-Biphenyl]-2-carbonyl)benzene-1-carboximidamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

[1,1’-Biphenyl]-4-carboximidamide hydrochloride: A related compound with similar structural features but different functional groups.

[1,1’-Biphenyl]-4,4’-bis(carboximidamide) dihydrochloride: Another similar compound with two carboximidamide groups, offering different reactivity and applications.

Uniqueness

4-([1,1’-Biphenyl]-2-carbonyl)benzene-1-carboximidamide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .